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Compound of Interest

Compound Name: Butyl ricinoleate

Cat. No.: B087238 Get Quote

Butyl ricinoleate, while not classified as a highly hazardous substance for transport, requires

careful and informed disposal procedures due to its potential long-term harmful effects on

aquatic life.[1] Adherence to proper disposal protocols is crucial for environmental protection

and laboratory safety. This guide provides a comprehensive, step-by-step approach to the safe

handling and disposal of butyl ricinoleate waste.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure all personnel are equipped with the appropriate

Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment:

PPE Item Specification Purpose

Gloves Chemical-resistant (e.g., nitrile) To prevent skin contact.[1]

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes.

[1]

Lab Coat Standard laboratory coat To protect skin and clothing.

Respiratory Protection NIOSH-approved respirator
Recommended if generating

aerosols or mists.[1]
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Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of butyl ricinoleate is through a

licensed chemical waste disposal contractor.[2]

Waste Identification and Segregation:

Clearly label a dedicated waste container as "Butyl Ricinoleate Waste."

Do not mix butyl ricinoleate with other chemical waste streams unless explicitly permitted

by your institution's hazardous waste management plan.

Containerization:

Use a chemically resistant, sealable container for waste collection. High-density

polyethylene (HDPE) containers are a suitable option.

Ensure the container is in good condition, free from contamination, and compatible with

butyl ricinoleate.

Waste Accumulation:

Carefully transfer the waste into the designated container.

Keep the waste container securely sealed when not in use.

Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for a pickup by a licensed chemical waste disposal contractor.

Provide the EHS department with an accurate description of the waste, including its

composition and quantity.
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Do not dispose of butyl ricinoleate down the drain or in regular trash. Discharge into the

environment must be avoided.

Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate

ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.

Cleanup: Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it in a

suitable, closed container for disposal.

Decontamination: Clean the spill area thoroughly.

Quantitative Data
While specific regulatory disposal limits for butyl ricinoleate are not readily available and are

subject to local regulations, the following properties are relevant to its handling and storage.

Property Value

Molecular Formula C22H42O3

Molecular Weight 354.58 g/mol

Flash Point 167.50 °C (334.00 °F) (est)

Boiling Point 452.00 to 453.00 °C @ 760.00 mm Hg (est)

Water Solubility 0.003051 mg/L @ 25 °C (est)

Data sourced from The Good Scents Company.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of butyl
ricinoleate.

Butyl Ricinoleate Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste?
(Do Not Mix with Other Chemicals)

Label a Dedicated, Sealed
HDPE Waste Container

Yes

Store in a Cool, Dry,
Well-Ventilated Area

Contact Institutional EHS
for Waste Pickup

Disposal by Licensed
Chemical Waste Contractor

Click to download full resolution via product page
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Caption: Workflow for the proper disposal of Butyl Ricinoleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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